Cas no 1890016-75-7 (4,4-difluoro-3-(oxan-3-yl)butanoic acid)

• Product Name: 4,4-difluoro-3-(oxan-3-yl)butanoic acid
• CAS No: 1890016-75-7
• MF: C₉H₁₄F₂O₃
• MW: 208.202470302582
• CID: 6039857
• PubChem ID: 115025683
• Update Time: 2025-05-24

4,4-difluoro-3-(oxan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-(oxan-3-yl)butanoic acid
• EN300-1954420
• 1890016-75-7

• Inchi： 1S/C9H14F2O3/c10-9(11)7(4-8(12)13)6-2-1-3-14-5-6/h6-7,9H,1-5H2,(H,12,13)
• InChI Key： FBDUPIJIVPHXTQ-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1COCCC1)F

Computed Properties

• Exact Mass: 208.09110063g/mol
• Monoisotopic Mass: 208.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 4,4-difluoro-3-(oxan-3-yl)butanoic acid

4,4-Difluoro-3-(oxan-3-yl)butanoic Acid: A Comprehensive Overview

4,4-Difluoro-3-(oxan-3-yl)butanoic acid is a compound with the CAS number 1890016-75-7, representing a unique structure that has garnered attention in various scientific domains. This compound is characterized by its difluorinated butanoic acid backbone and the presence of an oxan-3-yl group at the third carbon position. The combination of these structural elements imparts distinctive chemical and physical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 4,4-difluoro-3-(oxan-3-yl)butanoic acid in the field of drug design and development. Its fluorinated moiety is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, which are critical factors in drug efficacy. Researchers have explored its role as a building block for bioactive molecules, particularly in the synthesis of antiviral agents and anticancer drugs. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key viral enzymes, suggesting its potential in antiviral therapy.

In addition to its pharmacological applications, 4,4-difluoro-3-(oxan-3-yl)butanoic acid has been investigated for its role in material science. The compound's ability to form stable ester linkages has made it a valuable component in the synthesis of biodegradable polymers. These polymers have applications in sustainable packaging materials and biomedical devices, where biocompatibility and environmental degradation are paramount. A 2022 study in *Macromolecules* reported that polymers derived from this compound exhibit excellent mechanical properties and controlled degradation rates, making them suitable for advanced biomedical applications.

The synthesis of 4,4-difluoro-3-(oxan-3-yl)butanoic acid involves a multi-step process that combines principles from organic chemistry and fluorination techniques. Key steps include the preparation of the oxane ring via cyclization reactions and subsequent fluorination to introduce the difluorinated group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring scalability for industrial production. Innovations in catalytic methods have further enhanced the efficiency of these reactions, reducing costs and environmental impact.

From an analytical standpoint, the characterization of 4,4-difluoro-3-(oxan-3-yl)butanoic acid has been supported by advanced spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry. These methods provide detailed insights into the compound's molecular structure, functional groups, and stability under various conditions. Recent advancements in computational chemistry have also enabled researchers to model the compound's behavior at the molecular level, aiding in the prediction of its reactivity and interaction with biological systems.

Looking ahead, the versatility of 4,4-difluoro-3-(oxan-3-yl)butanoic acid presents numerous opportunities for further exploration. Its potential as a precursor for novel pharmaceuticals, combined with its role in sustainable materials development, positions it as a key compound in future scientific endeavors. Continued research into its synthesis methods, applications, and environmental impact will undoubtedly unlock new possibilities across diverse industries.